Cas no 33137-73-4 (Glycine,3-amino-N-[(3S)-3,6-diamino-1-oxohexyl]-L-alanyl-L-seryl-L-seryl-(2Z)-3-[(aminocarbonyl)amino]-2,3-didehydroalanyl-2-[(4R)-2-amino-3,4,5,6-tetrahydro-4-pyrimidinyl]-,(5®13)-lactam, (2S)-)

Glycine,3-amino-N-[(3S)-3,6-diamino-1-oxohexyl]-L-alanyl-L-seryl-L-seryl-(2Z)-3-[(aminocarbonyl)amino]-2,3-didehydroalanyl-2-[(4R)-2-amino-3,4,5,6-tetrahydro-4-pyrimidinyl]-,(5®13)-lactam, (2S)- structure
33137-73-4 structure
Product Name:Glycine,3-amino-N-[(3S)-3,6-diamino-1-oxohexyl]-L-alanyl-L-seryl-L-seryl-(2Z)-3-[(aminocarbonyl)amino]-2,3-didehydroalanyl-2-[(4R)-2-amino-3,4,5,6-tetrahydro-4-pyrimidinyl]-,(5®13)-lactam, (2S)-
CAS No:33137-73-4
MF:C25H43N13O9
MW:669.690623521805
CID:306045
PubChem ID:135565521
Update Time:2025-04-19

Glycine,3-amino-N-[(3S)-3,6-diamino-1-oxohexyl]-L-alanyl-L-seryl-L-seryl-(2Z)-3-[(aminocarbonyl)amino]-2,3-didehydroalanyl-2-[(4R)-2-amino-3,4,5,6-tetrahydro-4-pyrimidinyl]-,(5®13)-lactam, (2S)- Chemical and Physical Properties

Names and Identifiers

    • 3,6-diamino-N-[(6Z)-3-(2-amino-1,4,5,6-tetrahydropyrimidin-6-yl)-6-[(carbamoylamino)methylidene]-9,12-bis(hydroxymethyl)-2,5,8,11,14-pentaoxo-1,4,7,10,13-pentazacyclohexadec-15-yl]hexanamide
    • Glycine,3-amino-N-[(3S)-3,6-diamino-1-oxohexyl]-L-alanyl-L-seryl-L-seryl-(2Z)-3-[(aminocarbonyl)amino]-2,3-didehydroalanyl-2-
    • 1,1-Bis-trichlorsilyl-2-phenyl-ethan
    • 13)-lactam, (2S)-
    • 1-Phenyl-2.2-bis-trichlorsilyl-aethan
    • 2-benzyl-1,1,1,3,3,3-hexachloro-1,3-disilapropane
    • AC1L2MIP
    • AC1Q3FP4
    • AG-K-88250
    • AR-1I0485
    • Benzene, (2,2-bis(trichlorosilyl)ethyl)-
    • Benzene,[2,2-bis(trichlorosilyl)ethyl]-
    • Bis(trichlorosilyl)benzylmethane
    • CTK4E0966
    • Glycine,3-amino-N-[(3S)-3,6-diamino-1-oxohexyl]-L-alanyl-L-seryl-L-seryl-(2Z)-3-[(aminocarbonyl)amino]-2,3-didehydroalanyl-2-[(4R)-2-amino-3,4,5,6-tetrahydro-4-pyrimidinyl]-,(5&reg
    • Viomycin, 6-(L-2-(2-amino-1,4,5,6-tetrahydro-4-pyrimidinyl)glycine)-, (R)-
    • OQ1TOK294V
    • SCHEMBL4863263
    • Tuberactinomycin-O
    • (R)-6-(L-2-(2-Amino-1,4,5,6-tetrahydro-4-pyrimidinyl)glycine)viomycin
    • TUBERACTINOMYCIN O [MI]
    • GLYCINE, 3-AMINO-N-((3S)-3,6-DIAMINO-1-OXOHEXYL)-L-ALANYL-L-SERYL-L-SERYL-(2Z)-3-((AMINOCARBONYL)AMINO)-2,3-DIDEHYDROALANYL-2-((4R)-2-AMINO-3,4,5,6-TETRAHYDRO-4-PYRIMIDINYL)-, (5-13)-LACTAM, (2S)-
    • 33137-73-4
    • BRN 0877989
    • 6-(L-2-(2-Amino-1,4,5,6-tetrahydro-4-pyrimidinyl)glycine)viomycin, (R)-
    • UNII-OQ1TOK294V
    • Tuberactinomycin O
    • Glycine,3-amino-N-[(3S)-3,6-diamino-1-oxohexyl]-L-alanyl-L-seryl-L-seryl-(2Z)-3-[(aminocarbonyl)amino]-2,3-didehydroalanyl-2-[(4R)-2-amino-3,4,5,6-tetrahydro-4-pyrimidinyl]-,(5®13)-lactam, (2S)-
    • Inchi: 1S/C25H43N13O9/c26-4-1-2-11(27)6-17(41)33-13-7-31-23(46)18(12-3-5-30-24(28)37-12)38-20(43)14(8-32-25(29)47)34-21(44)15(9-39)36-22(45)16(10-40)35-19(13)42/h8,11-13,15-16,18,39-40H,1-7,9-10,26-27H2,(H,31,46)(H,33,41)(H,34,44)(H,35,42)(H,36,45)(H,38,43)(H3,28,30,37)(H3,29,32,47)/b14-8-/t11-,12+,13-,15-,16-,18-/m0/s1
    • InChI Key: IJLXXTHFOUHWGE-XGRXGJMSSA-N
    • SMILES: O=C1[C@H]([C@H]2CCNC(N)=N2)NC(/C(=C/NC(N)=O)/NC([C@H](CO)NC([C@H](CO)NC([C@H](CN1)NC(C[C@H](CCCN)N)=O)=O)=O)=O)=O

Computed Properties

  • Exact Mass: 669.33109
  • Monoisotopic Mass: 669.33067000g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 14
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 47
  • Rotatable Bond Count: 10
  • Complexity: 1240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -6.4
  • Topological Polar Surface Area: 373Ų

Experimental Properties

  • PSA: 372.63

Glycine,3-amino-N-[(3S)-3,6-diamino-1-oxohexyl]-L-alanyl-L-seryl-L-seryl-(2Z)-3-[(aminocarbonyl)amino]-2,3-didehydroalanyl-2-[(4R)-2-amino-3,4,5,6-tetrahydro-4-pyrimidinyl]-,(5®13)-lactam, (2S)- Related Literature

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